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Abstract

(Diethylamino)acetone, a versatile organic compound, serves as a key intermediate in various
synthetic pathways. This technical guide provides a comprehensive overview of its fundamental
molecular characteristics, physicochemical properties, and established synthetic routes. By
consolidating structural data, spectroscopic insights, and procedural knowledge, this document
aims to equip researchers and drug development professionals with the foundational
information required for its effective application in experimental design and chemical
manufacturing.

Chemical Identity and Molecular Structure

(Diethylamino)acetone, systematically named 1-(diethylamino)propan-2-one according to
IUPAC nomenclature, is a functionalized ketone.[1][2] Its core structure consists of a propane
backbone, substituted with a ketone group at the second carbon and a diethylamino group at
the first carbon.

The molecular formula for this compound is C7H1sNO.[3][4] This composition corresponds to a
molecular weight of approximately 129.20 g/mol .[2][4][5] The presence of both a tertiary amine
and a ketone functional group within the same molecule imparts a unique reactivity profile,
making it a valuable building block in organic synthesis.
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Several synonyms are used in literature and commercial listings, including:

1-(Diethylamino)acetone[1][3]

1-(diethylamino)propan-2-one[1][3]

N,N-Diethylaminoacetone[6]

1-Diethylamino-2-propanone|[3][6]

The compound is uniquely identified by its CAS Number: 1620-14-0.[1][2][4]

Structural Visualization

The two-dimensional structure of (Diethylamino)acetone highlights the spatial relationship
between the diethylamino moiety and the acetyl group. The nitrogen atom is bonded to two
ethyl groups and a methylene bridge, which in turn is connected to the carbonyl carbon of the
acetone unit.
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Caption: Conceptual workflow of the Mannich Reaction for synthesis.
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Exemplar Protocol (Based on Mannich Reaction
Principles)

While a specific protocol for (Diethylamino)acetone is proprietary to manufacturers, a
representative procedure based on the synthesis of analogous Mannich bases, such as 1-
diethylamino-3-butanone, provides a validated framework. [7] Objective: To synthesize a
Mannich base via the condensation of an amine, formaldehyde, and a ketone.

Materials:

» Diethylamine hydrochloride

o Paraformaldehyde (as a source of formaldehyde)
o Acetone (serves as both reactant and solvent)

e Methanol (co-solvent)

o Concentrated Hydrochloric Acid (catalyst)

¢ Sodium Hydroxide (for neutralization)

o Ether (for extraction)

o Saturated Sodium Chloride Solution (for washing)
Procedure:

¢ Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine
diethylamine hydrochloride, paraformaldehyde, acetone, methanol, and a catalytic amount of
concentrated hydrochloric acid. [7]2. Reflux: Heat the mixture to a moderate reflux. The
reaction progress can be monitored by thin-layer chromatography (TLC). A typical reaction
time might be several hours (e.g., 12 hours as in a related synthesis). [7]3. Workup -
Neutralization: After cooling the reaction mixture, neutralize the acidic catalyst by adding a
cold solution of sodium hydroxide. This step deprotonates the amine, rendering the product
soluble in organic solvents.
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o Extraction: Extract the aqueous mixture with several portions of ether to transfer the organic
product into the ether layer. [7]5. Washing: Combine the organic extracts and wash them
with a saturated sodium chloride solution to remove water and water-soluble impurities. [7]6.
Drying and Concentration: Dry the ether layer over an anhydrous drying agent (e.g., MgSQOa
or Na2S0a.), filter, and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by vacuum distillation to yield the
final, pure (Diethylamino)acetone. [7] This self-validating protocol includes extraction and
purification steps that ensure the isolation of the target compound, which can be confirmed
through standard analytical techniques like NMR, IR, and mass spectrometry.

Applications in Research and Development

As a functionalized intermediate, (Diethylamino)acetone is a precursor in the synthesis of
more complex molecules. Its tertiary amine can act as a base or nucleophile, while the ketone
moiety can undergo a wide range of carbonyl chemistry, including reductions, reductive
aminations, and aldol-type reactions. These dual functionalities make it a valuable component
in the synthesis of:

o Pharmaceutical active ingredients (APIs)

e Dyes and colorants [3]* Corrosion inhibitors and antibacterial agents [3]* Catalysts for metal
coating processes [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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